Cas no 78190-05-3 (4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)
78190-05-3 structure
Product Name:4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
CAS No:78190-05-3
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD00574246
CID:563009
PubChem ID:674161
Update Time:2025-09-18
4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Tetrazol-1-yl)benzoic acid
- 1-(4-CARBOXYPHENYL)-1H-TETRAZOLE
- 4-(1H-Tetraazol-1-yl)benzoic acid
- 4-(tetrazol-1-yl)benzoic acid
- 4-Tetrazol-1-yl-benzoic acid
- Benzoic acid,4-(1H-tetrazol-1-yl)-
- 4-(1H-tetrazol-1-yl)benzoic acid(SALTDATA: FREE)
- 4-tetrazolylbenzoic acid
- 4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
-
- MDL: MFCD00574246
- Inchi: 1S/C8H6N4O2/c13-8(14)6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H,(H,13,14)
- InChI Key: DNFUQGMGGZFYPL-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 190.04900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 80.90000
- LogP: 0.36050
4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 007812-1g |
4-(1H-Tetraazol-1-yl)benzoic acid |
78190-05-3 | 1g |
$94.00 | 2023-09-11 | ||
| Matrix Scientific | 007812-500mg |
4-(1H-Tetraazol-1-yl)benzoic acid |
78190-05-3 | 500mg |
$60.00 | 2023-09-11 | ||
| Chemenu | CM161737-5g |
4-(1H-Tetraazol-1-yl)benzoic acid |
78190-05-3 | 95% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM161737-10g |
4-(1H-Tetraazol-1-yl)benzoic acid |
78190-05-3 | 95% | 10g |
$470 | 2021-08-05 | |
| Chemenu | CM161737-25g |
4-(1H-Tetraazol-1-yl)benzoic acid |
78190-05-3 | 95% | 25g |
$844 | 2021-08-05 | |
| Alichem | A019098462-5g |
4-(1H-Tetrazol-1-yl)benzoic acid |
78190-05-3 | 95% | 5g |
$319.06 | 2023-09-01 | |
| Alichem | A019098462-10g |
4-(1H-Tetrazol-1-yl)benzoic acid |
78190-05-3 | 95% | 10g |
$503.00 | 2023-09-01 | |
| Alichem | A019098462-25g |
4-(1H-Tetrazol-1-yl)benzoic acid |
78190-05-3 | 95% | 25g |
$939.12 | 2023-09-01 | |
| Fluorochem | 042449-1g |
4-Tetrazol-1-yl-benzoic acid |
78190-05-3 | 95% | 1g |
£88.00 | 2022-03-01 | |
| Fluorochem | 042449-5g |
4-Tetrazol-1-yl-benzoic acid |
78190-05-3 | 95% | 5g |
£257.00 | 2022-03-01 |
4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:78190-05-3)4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
Order Number:A839357
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):573.0
Email:sales@amadischem.com
4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:78190-05-3)4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
Purity:99%
Quantity:10g
Price ($):573.0